Cas no 957002-73-2 (3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole)

• Product Name: 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole
• CAS No: 957002-73-2
• MF: C₁₅H₁₈N₂O₂
• MW: 301.34
• CID: 4667613
• Update Time: 2025-06-10

3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-1-[(2-NITROPHENYL)SULFONYL]-1H-PYRAZOLE
• 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole
• 1H-Pyrazole, 3-cyclopropyl-1-[(2-nitrophenyl)sulfonyl]-

• Inchi： InChI=1S/C12H11N3O4S/c16-15(17)11-3-1-2-4-12(11)20(18,19)14-8-7-10(13-14)9-5-6-9/h1-4,7-9H,5-6H2CopyCopied
• InChI Key： ZCASHLUDUSAKNN-UHFFFAOYSA-NCopyCopied
• SMILES： c1ccc(c(c1)[N+](=O)[O-])S(=O)(=O)n2ccc(n2)C3CC3CopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 523.3±52.0 °C at 760 mmHg

3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole

3-Cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole: A Comprehensive Overview

3-Cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole (CAS No. 957002-73-2) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles with two nitrogen atoms. The structure of 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole incorporates a cyclopropyl group and a 2-nitrobenzenesulfonyl moiety, making it a unique derivative with distinct chemical properties.

The synthesis of 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

The structural features of 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole contribute significantly to its reactivity and selectivity in various chemical transformations. The cyclopropyl group introduces strain into the molecule, which can be harnessed for specific reactions such as ring-opening reactions. On the other hand, the 2-nitrobenzenesulfonyl group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the pyrazole ring. This makes the compound highly suitable for applications in medicinal chemistry, where precise control over molecular reactivity is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular orbitals and charge distribution within the molecule. These studies have revealed that the compound exhibits strong π-electron interactions, which are essential for its role in catalytic processes and drug design.

In terms of applications, 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole has shown promise in the development of novel therapeutic agents. Its ability to act as a scaffold for bioisosteric replacements has made it a valuable tool in drug discovery programs targeting various disease states, including cancer and inflammatory conditions. For example, recent research has demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor progression, offering new avenues for anticancer therapy.

Moreover, 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole has been explored as a potential lead compound in the design of selective kinase inhibitors. By leveraging its unique structural features, researchers have successfully synthesized analogs that exhibit high potency against specific kinases associated with chronic diseases such as diabetes and neurodegenerative disorders. These findings underscore the versatility of this compound in addressing diverse therapeutic needs.

The environmental impact of 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole has also been a topic of recent interest. Studies have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemical agents in certain industrial applications.

In conclusion, 3-cyclopropyl-1-(2-nitrobenzenesulfonyl)-1H-pyrazole (CAS No. 957002-73-2) is a versatile and innovative compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and computational techniques, positions it as a key player in future research and development efforts.